Cas no 81705-92-2 (4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride)

• Product Name: 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride
• CAS No: 81705-92-2
• MF: C₇H₉Cl₂NO₂S
• MW: 242.122858762741
• CID: 1076112
• PubChem ID: 18670392
• Update Time: 2025-06-14

4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyridin-4-yl-ethanesulfonyl chloride hydrochloride
• 4-Pyridineethanesulfonyl chloride, hydrochloride (9CI)
• 2-(Pyridin-4-yl)ethane-1-sulfonyl chloride hydrochloride
• 2-(Pyridin-4-yl)ethanesulfonyl chloride hydrochloride
• 2-PYRIDIN-4-YL-ETHANESULFONYL CHLORIDEHYDROCHLORIDE
• 2-pyridin-4-ylethanesulfonyl chloride;hydrochloride
• AS-7062
• CS-0249210
• DTXSID00595441
• SY352299
• EN300-42784
• 4-[2-(chlorosulfonyl)ethyl]pyridinium chloride
• AKOS015849182
• 81705-92-2
• G23270
• 2-pyridin-4-yl-ethanesulfonyl chloridehydrochloride, AldrichCPR
• MFCD04973460
• 2-(pyridin-4-yl)ethanesulfonylchloridehydrochloride
• 2-(Pyridin-4-yl)ethane-1-sulfonyl chloride--hydrogen chloride (1/1)
• 2-(4-Pyridyl)ethanesulfonyl Chloride Hydrochloride
• HTLGIJSCZRCHCV-UHFFFAOYSA-N
• 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride

• MDL： MFCD04973460
• Inchi： 1S/C7H8ClNO2S.ClH/c8-12(10,11)6-3-7-1-4-9-5-2-7;/h1-2,4-5H,3,6H2;1H
• InChI Key： HTLGIJSCZRCHCV-UHFFFAOYSA-N
• SMILES： Cl.O=S(CCC1C=CN=CC=1)(Cl)=O

Computed Properties

• Exact Mass: 240.9731051g/mol
• Monoisotopic Mass: 240.9731051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.4Ų

4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride

Research Brief on 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride (CAS: 81705-92-2): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride (CAS: 81705-92-2) is a specialized chemical reagent that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its sulfonyl chloride functional group and pyridine moiety, serves as a versatile building block in the synthesis of various bioactive molecules. Recent studies have highlighted its utility in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential therapeutic implications.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride as a key intermediate in the synthesis of novel kinase inhibitors. The study demonstrated that the sulfonyl chloride group of this compound facilitates efficient coupling reactions with various nucleophiles, enabling the rapid generation of diverse sulfonamide derivatives. These derivatives were subsequently screened for their inhibitory activity against a panel of kinases, with several compounds exhibiting promising selectivity and potency. The findings underscore the potential of 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride as a valuable tool in the development of targeted cancer therapies.

Another significant application of this compound was reported in a recent Bioorganic & Medicinal Chemistry Letters article, where it was employed in the synthesis of sulfonamide-based protease inhibitors. The researchers utilized the reactive sulfonyl chloride group to introduce sulfonamide linkages into peptide mimetics, resulting in compounds with enhanced binding affinity and metabolic stability. The study highlighted the compound's role in optimizing the pharmacokinetic properties of protease inhibitors, which are critical for the treatment of viral infections and other diseases. This research further validates the utility of 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride in medicinal chemistry.

Beyond its applications in drug discovery, 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride has also been investigated for its potential in chemical biology. A recent study in ACS Chemical Biology described its use as a covalent modifier of proteins, enabling the selective labeling of cysteine residues. This approach was employed to probe protein-protein interactions and map binding sites, providing valuable insights into the mechanisms of action of various biological targets. The study demonstrated the compound's compatibility with live-cell imaging techniques, opening new avenues for its use in proteomics and structural biology research.

In conclusion, 4-Pyridinyl Ethane Sulfonyl Chloride Hydrochloride (CAS: 81705-92-2) continues to be a pivotal reagent in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, coupled with its applications in drug discovery and protein labeling, makes it an indispensable tool for researchers. Future studies are expected to further explore its potential in the development of novel therapeutics and chemical probes, solidifying its role in advancing the field of medicinal chemistry.